Cas no 1935910-27-2 (1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde
• CAS No: 1935910-27-2
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 5712407
• PubChem ID: 131142839
• Update Time: 2025-08-05

1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde
• 1935910-27-2
• EN300-1621054
• Cyclopropanecarboxaldehyde, 1-(3,4-dimethylcyclohexyl)-

• Inchi： 1S/C12H20O/c1-9-3-4-11(7-10(9)2)12(8-13)5-6-12/h8-11H,3-7H2,1-2H3
• InChI Key： OAQSCTBVMQFYFP-UHFFFAOYSA-N
• SMILES： O=CC1(CC1)C1CCC(C)C(C)C1

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Boiling Point: 241.1±9.0 °C(Predicted)

Additional information on 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde

Introduction to 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde (CAS No. 1935910-27-2)

The compound 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde (CAS No. 1935910-27-2) represents a fascinating molecule in the realm of organic chemistry, characterized by its unique structural features and potential applications in pharmaceutical research. This aldehyde derivative combines a cyclopropane ring with a substituted cyclohexyl group, presenting an intriguing scaffold for synthetic and biological exploration.

The molecular structure of 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde consists of a cyclopropane moiety attached to a cyclohexane ring that is further substituted with two methyl groups at the 3 and 4 positions. This arrangement imparts distinct steric and electronic properties to the molecule, making it a valuable candidate for studying reaction mechanisms and developing novel chemical entities. The presence of the aldehyde functional group (CHO) at the terminal position of the cyclopropane ring enhances its reactivity, particularly in condensation reactions and as a precursor for more complex molecules.

In recent years, the interest in cyclopropane-containing compounds has surged due to their unique biological activities. Cyclopropanes are known for their ability to disrupt protein-protein interactions and modulate enzyme function, making them promising candidates for drug discovery. The substitution pattern in 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde may influence its interaction with biological targets, potentially leading to applications in therapeutic areas such as inflammation and cancer.

One of the most compelling aspects of this compound is its utility as a building block in synthetic chemistry. The cyclopropane ring is highly versatile and can be incorporated into larger molecules through various reactions, including cycloadditions and cross-coupling reactions. The aldehyde group further extends its synthetic utility, allowing for the formation of Schiff bases, imines, and other functional derivatives. These properties make 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde an attractive starting material for constructing complex scaffolds with tailored biological activities.

Recent studies have highlighted the potential of cyclopropane derivatives in medicinal chemistry. For instance, certain cyclopropanecarboxaldehydes have been shown to exhibit inhibitory effects on specific enzymes involved in metabolic pathways. The structural motif of 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde aligns well with this trend, suggesting that it may possess similar bioactivities or serve as a precursor for compounds with enhanced pharmacological properties. Further research is warranted to explore its potential in modulating disease-related pathways.

The synthesis of 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde involves multi-step organic transformations that highlight the ingenuity of modern synthetic methods. Key steps typically include the formation of the cyclopropane ring followed by functionalization at the cyclohexane core. Advances in catalytic processes have enabled more efficient and sustainable routes to this compound, reducing the reliance on hazardous reagents and improving yields.

The stereochemistry of 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde is another critical aspect that influences its reactivity and biological activity. The presence of two methyl groups at specific positions on the cyclohexane ring creates a chiral center, which can lead to enantiomerically pure derivatives with distinct biological profiles. Such chirality is often essential for achieving optimal pharmacological effects, underscoring the importance of careful synthetic planning.

Future directions in the study of 1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde may involve exploring its derivatives as lead compounds for drug development. By modifying various functional groups or introducing additional structural elements, researchers can generate libraries of compounds with tailored properties. High-throughput screening techniques combined with computational modeling can accelerate this process by identifying promising candidates for further optimization.

The compound's potential extends beyond pharmaceutical applications; it may also find utility in materials science and agrochemicals. For example, derivatives of this molecule could serve as intermediates for synthesizing novel polymers or pesticides with improved performance characteristics. The versatility of its structure makes it a valuable asset in diverse chemical research endeavors.

In conclusion,1-(3,4-Dimethylcyclohexyl)cyclopropane-1-carbaldehyde (CAS No. 1935910-27-2) is a multifaceted compound with significant promise in both academic research and industrial applications. Its unique structural features and reactivity make it an excellent candidate for exploring new synthetic pathways and developing innovative chemical entities. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a pivotal role in advancing chemical biology and drug discovery efforts worldwide.